Cas no 2138257-58-4 (2-fluoro-5-{2H,4H,6H,7H-pyrano[4,3-c]pyrazol-3-yl}pyridine)

• Product Name: 2-fluoro-5-{2H,4H,6H,7H-pyrano[4,3-c]pyrazol-3-yl}pyridine
• CAS No: 2138257-58-4
• MF: C₁₁H₁₀FN₃O
• MW: 219.215005397797
• CID: 5908249
• PubChem ID: 165468981
• Update Time: 2025-06-11

2-fluoro-5-{2H,4H,6H,7H-pyrano[4,3-c]pyrazol-3-yl}pyridine Chemical and Physical Properties

Names and Identifiers

• EN300-784408
• 2-fluoro-5-{2H,4H,6H,7H-pyrano[4,3-c]pyrazol-3-yl}pyridine
• 2138257-58-4

• Inchi： 1S/C11H10FN3O/c12-10-2-1-7(5-13-10)11-8-6-16-4-3-9(8)14-15-11/h1-2,5H,3-4,6H2,(H,14,15)
• InChI Key： NICMFOCKFXUPQD-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=N1)C1C2COCCC=2NN=1

Computed Properties

• Exact Mass: 219.08079011g/mol
• Monoisotopic Mass: 219.08079011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 50.8Ų

Additional information on 2-fluoro-5-{2H,4H,6H,7H-pyrano[4,3-c]pyrazol-3-yl}pyridine

Research Briefing on 2-fluoro-5-{2H,4H,6H,7H-pyrano[4,3-c]pyrazol-3-yl}pyridine (CAS: 2138257-58-4)

In recent years, the compound 2-fluoro-5-{2H,4H,6H,7H-pyrano[4,3-c]pyrazol-3-yl}pyridine (CAS: 2138257-58-4) has garnered significant attention in the field of chemical biology and medicinal chemistry. This heterocyclic scaffold has shown promising potential as a key intermediate or active pharmaceutical ingredient (API) in drug discovery programs targeting various diseases, including oncology, inflammation, and infectious diseases. The unique structural features of this compound, combining a pyranopyrazole core with a fluorinated pyridine moiety, contribute to its diverse biological activities and pharmacokinetic properties.

Recent studies have focused on the synthesis and optimization of 2-fluoro-5-{2H,4H,6H,7H-pyrano[4,3-c]pyrazol-3-yl}pyridine derivatives to enhance their potency, selectivity, and drug-like properties. A 2023 publication in the Journal of Medicinal Chemistry reported a series of novel analogs designed to target protein kinases involved in cancer cell proliferation. The lead compound demonstrated nanomolar inhibitory activity against specific kinase isoforms while maintaining favorable solubility and metabolic stability profiles. Molecular docking studies revealed that the fluoropyridine group plays a critical role in forming hydrogen bond interactions with the kinase active site.

In the context of antimicrobial research, a 2024 study published in Bioorganic & Medicinal Chemistry Letters explored the antibacterial potential of 2-fluoro-5-{2H,4H,6H,7H-pyrano[4,3-c]pyrazol-3-yl}pyridine derivatives against multidrug-resistant bacterial strains. The researchers developed a structure-activity relationship (SAR) model showing that modifications at the pyrazole nitrogen significantly influenced antibacterial activity. Several analogs exhibited potent inhibition of bacterial DNA gyrase, with minimum inhibitory concentrations (MICs) comparable to existing fluoroquinolone antibiotics.

The pharmacokinetic properties of 2-fluoro-5-{2H,4H,6H,7H-pyrano[4,3-c]pyrazol-3-yl}pyridine have been systematically investigated in preclinical studies. A recent ADME (Absorption, Distribution, Metabolism, and Excretion) profiling study demonstrated good oral bioavailability (F > 60%) in rodent models, with favorable tissue distribution patterns. The fluorine atom at the 2-position of the pyridine ring was found to enhance metabolic stability by reducing oxidative metabolism in liver microsomes. These findings support the potential of this scaffold for further development as an oral therapeutic agent.

Current research directions include exploring the application of 2-fluoro-5-{2H,4H,6H,7H-pyrano[4,3-c]pyrazol-3-yl}pyridine in targeted drug delivery systems. A 2024 patent application disclosed nanoparticle formulations incorporating this compound for enhanced tumor penetration and reduced off-target effects. Additionally, computational studies are underway to predict potential drug-drug interactions and optimize the scaffold for specific therapeutic targets. The compound's versatility makes it a valuable building block in medicinal chemistry, with ongoing investigations spanning multiple therapeutic areas.

In conclusion, 2-fluoro-5-{2H,4H,6H,7H-pyrano[4,3-c]pyrazol-3-yl}pyridine represents a promising chemical entity with diverse pharmacological applications. Recent advances in synthetic methodologies, biological evaluation, and formulation technologies have positioned this scaffold as an important focus area in contemporary drug discovery. Future research should focus on clinical translation of the most promising derivatives while continuing to explore novel modifications to expand its therapeutic potential.